Cas no 5705-25-9 (1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl-)
5705-25-9 structure
Product Name:1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl-
CAS No:5705-25-9
MF:C11H12N2O2
MW:204.225182533264
CID:384486
PubChem ID:589560
Update Time:2025-04-19
1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl-
- 7,7-dimethyl-2-oxo-5,8-dihydro-1H-pyrano[4,3-b]pyridine-3-carbonitrile
- 2H-Pyrano[4,3-b]pyridine-3-carbonitrile, 1,5,7,8-tetrahydro-7,7-dimethyl-2-oxo-
- 7,7-Dimethyl-2-oxo-1,5,7,8-tetrahydro-2H-pyrano[4,3-b]pyridine-3-carbonitrile
- DTXSID20343406
- ChemDiv1_021723
- 123990-47-6
- STK831725
- Cambridge id 5705259
- CCG-106688
- AMY2187
- AKOS005609321
- HMS648L09
- CBMicro_029008
- 2-hydroxy-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile
- 5705-25-9
- WIOGEJFYWIFDCQ-UHFFFAOYSA-N
- BIM-0028880.P001
- SR-01000434059
- SR-01000434059-1
- SCHEMBL24373451
- 1H-Pyrido[3,2-c]pyrane-3-carbonitrile, 2,5,7,8-tetrahydro-7,7-dimethyl-2-oxo-
- 7,7-Dimethyl-2-oxo-1,5,7,8-tetrahydro-2H-pyrano[4,3-b]pyridine-3-carbonitrile #
-
- Inchi: 1S/C11H12N2O2/c1-11(2)4-9-8(6-15-11)3-7(5-12)10(14)13-9/h3H,4,6H2,1-2H3,(H,13,14)
- InChI Key: WIOGEJFYWIFDCQ-UHFFFAOYSA-N
- SMILES: O1CC2C=C(C#N)C(NC=2CC1(C)C)=O
Computed Properties
- Exact Mass: 204.08996
- Monoisotopic Mass: 204.089878
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.1
- XLogP3: 0
Experimental Properties
- Density: 1.24
- Boiling Point: 473.5°Cat760mmHg
- Flash Point: 240.2°C
- Refractive Index: 1.563
- PSA: 62.12
1H-Indole-3-aceticacid, a-amino-1-(4-chlorobenzoyl)-5-methoxy-2-methyl- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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